5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one

• IUPAC Name: 5-amino-2-methyl-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C10H12N2O/c1-12-6-5-7-8(10(12)13)3-2-4-9(7)11/h2-4H,5-6,11H2,1H3
• InChI Key: KZGROFOZYOFEFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1=O)C=CC=C2N
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• CAS RN: 118206-31-8

Description

“5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one” is a compound with the CAS Number: 118206-31-8. It has a molecular weight of 176.22 and its linear formula is C10H12N2O. It is a solid substance and should be stored in a dark place, under an inert atmosphere, at room temperature.

Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinoline analogs, including “this compound”, often involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C10H12N2O. The structure exhibits intermolecular hydrogen bonds of the type N-H···N.

Physical And Chemical Properties Analysis

“this compound” is a solid substance with a molecular weight of 176.22. It has a molecular formula of C10H14N2. The compound should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Therapeutic Potential in Cancer and CNS Disorders

5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one belongs to the class of tetrahydroisoquinolines, compounds known for their wide range of therapeutic activities. Tetrahydroisoquinolines, initially recognized for their neurotoxicity, have later been identified as having potential preventive effects against Parkinsonism in mammals. Their role has been extensively studied in the context of anticancer antibiotics, with trabectedin's FDA approval for treating soft tissue sarcomas marking a significant milestone in cancer drug discovery. These compounds have shown promise as candidates for various infectious diseases and have been synthesized for therapeutic activities across a spectrum of disorders, including cancer, malaria, and central nervous system (CNS) disorders (Singh & Shah, 2017).

Neuroprotective and Antidepressant Properties

Further research into the specific derivative, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), unveils its neuroprotective, antiaddictive, and antidepressant-like activities. This compound demonstrates complex mechanisms of neuroprotection across various neurodegenerative diseases, attributing its therapeutic effects to MAO inhibition, free radical scavenging properties, and antagonism to the glutamatergic system. The compelling evidence of 1MeTIQ's antidepressant and antiaddictive efficacy, supported by behavioral, neurochemical, and molecular studies, underscores its significant potential in treating CNS disorders (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).

Nutritional and Environmental Impacts on Health

Explorations into food-derived heterocyclic amines (HAs) reveal their formation in meats cooked by ordinary methods, implicating them in human breast cancer through dietary intake. These studies emphasize the potential carcinogenic risks associated with certain cooking practices, highlighting the need for further research into the dietary causes and prevention strategies of mammary gland cancer (Snyderwine, 1994).

Antimalarial Applications

Research on 8-aminoquinoline antimalarial agents, which share structural similarities with this compound, focuses on their metabolism and the associated risks, particularly for individuals with glucose-6-phosphate dehydrogenase deficiency. These studies are vital for understanding the therapeutic and toxicological profiles of such compounds in antimalarial treatments (Strother, Fraser, Allahyari, & Tilton, 1981).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding contact with skin and eyes, not breathing in dust, vapor, mist, or gas, and keeping away from open flames, hot surfaces, and sources of ignition.

Future Directions

The future directions for “5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one” and related compounds could involve further exploration of their biological activities against various infective pathogens and neurodegenerative disorders. The development of novel THIQ analogs with potent biological activity is also a potential area of interest.